2-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one

• IUPAC Name: 2-chloro-5H-pyrimido[4,5-b][1,4]thiazin-6-one
• InChI: InChI=1S/C6H4ClN3OS/c7-6-8-1-3-5(10-6)12-2-4(11)9-3/h1H,2H2,(H,9,11)
• InChI Key: DALVYSNAVDNQEV-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CN=C(N=C2S1)Cl
• Molecular Formula: C6H4ClN3OS
• Molecular Weight: 201.63 g/mol
• CAS RN: 1691673-42-3

Description

“2-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is a chemical compound with the CAS Number: 1691673-42-3. It has a molecular weight of 201.64. The IUPAC name for this compound is 2-chloro-5H-pyrimido[4,5-b][1,4]thiazin-6(7H)-one.

Molecular Structure Analysis

The InChI code for “2-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]thiazin-6-one” is 1S/C6H4ClN3OS/c7-6-8-1-3-5(10-6)12-2-4(11)9-3/h1H,2H2,(H,9,11). This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It is stored at room temperature.

Scientific Research Applications

Synthesis and Derivatives

• Condensation Reactions : The compound has been synthesized through condensation reactions. For instance, 6-substituted 5-aminopyrimidine-4(3H)-thiones have been condensed with chloroacetic acid to produce 4-substituted derivatives of this compound (Clark & Southon, 1974).

• Formation of Diones and Triones : Acidic hydrolysis of certain derivatives leads to the formation of 4,6(3H,7H)-diones and 2,4,6(1H,3H,7H)-triones, which are relevant for further chemical modifications (Clark & Southon, 1974).

• Creation of Heterocyclic Structures : The compound has been used in the synthesis of various heterocyclic structures like pyrimido[4,5-b] and pyrido[2,3-b]1,4-thiazines (Levkovskaya et al., 1983).

Biological Applications

• Antimicrobial Activity : Some derivatives synthesized using this compound have shown promising antimicrobial activity (Sayed et al., 2006).

• Antitumor Activity : Derivatives of 6-oxopyrimido[4,5-b]thiazines, including this compound, have been found to possess antitumor activity and act as folic antagonists (Traven' et al., 1984).

• In Vitro Antibacterial Evaluation : New classes of derivatives have been synthesized for in vitro antibacterial evaluation, indicating the compound's utility in medicinal chemistry (Etemadi et al., 2016).

Chemical Characterization and Studies

• Mass Spectra Analysis : Mass spectra of derivatives like 5H-pyrimido[4,5-b][1,4]thiazine-4,6(3H,7H)-diones have been detailed, providing insights into their chemical structure and fragmentation pathways (Clark et al., 1974).

• NMR and Spectroscopic Data : The nuclear magnetic resonance (NMR) and other spectroscopic data of derivatives have been studied, helping in understanding their chemical behavior and structure (Karimian & Eshghi, 2017).

• Distribution in the Body : Studies involving the distribution of these compounds in the body have been conducted, which is crucial for understanding their pharmacokinetics and potential medicinal applications (Korolev et al., 2004).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.